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Compound of Interest

Compound Name: 5-Acetyl-2-methylpyridine

Cat. No.: B016504

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability and technical
details of 5-Acetyl-2-methylpyridine, a key intermediate in the pharmaceutical and
agrochemical industries. The information is tailored for researchers, scientists, and
professionals involved in drug development and other chemical synthesis applications.

Introduction to 5-Acetyl-2-methylpyridine

5-Acetyl-2-methylpyridine (CAS No. 36357-38-7) is a disubstituted pyridine derivative with
the molecular formula CsHsNO.[1][2] Its structure, featuring both a methyl and an acetyl group
on the pyridine ring, makes it a versatile building block in organic synthesis.[2] The acetyl group
can undergo typical ketone reactions, while the methyl group can be a site for oxidation or
other modifications.[2] This dual functionality is crucial for its application in the synthesis of
more complex molecules.[2] Notably, it is a key intermediate in the production of the selective
COX-2 inhibitor, Etoricoxib, which is used in the treatment of osteoarthritis and acute gouty
arthritis.[2]

Commercial Avalilability

A variety of chemical suppliers offer 5-Acetyl-2-methylpyridine in different grades and
guantities. The table below summarizes the offerings from several prominent suppliers.
Researchers are advised to contact the suppliers directly for the most current pricing and
availability.
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Supplier

Purity

Available
Quantities

Indicative Pricing
(USD)

Pipzine Chemicals

Industrial and custom

grades

Bulk orders and
project-scale

quantities

Contact for quote

Benchchem

Research Use Only

Inquire for details

Contact for quote

298% to 99%+

$1.00/kg to $15.00/kg

ChemicalBook to k depending on purit
(HPLC) 9 g (dep 9 purity
and quantity)[3]
ChemScene 295% Inquire for details Contact for quote[1]
MySkinRecipes 97% 250mg, 1g Contact for quote
Guidechem 97.00% 50g, 1kg, 5kg Contact for quote
Zhuozhou Wenxi
Import and Export 99%+ (HPLC) kg $10.00 - $15.00/kg[3]
Co., Ltd.
Dideu Industries
o 99.00% g $1.10/9[3]
Group Limited
Career Henan
98% kg $1.00/kg[3]

Chemical Co.

Physicochemical Properties

The following table outlines the key physicochemical properties of 5-Acetyl-2-methylpyridine.
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Property Value

CAS Number 36357-38-7[1]
Molecular Formula CsHoNOJ[1]
Molecular Weight 135.16 g/mol [1][2]
Appearance Pale-Yellow Oil[3]
Boiling Point 240-242 °C[4]
Density ~1.03 g/cm3[4]

Soluble in common organic solvents (e.g.,
Solubility ethanol, ether, chloroform); low solubility in

water.[4]

Synthesis of 5-Acetyl-2-methylpyridine: An
Experimental Protocol

While several synthetic routes to 5-Acetyl-2-methylpyridine exist, a common approach
involves the acetylation of a 2-methylpyridine (2-picoline) derivative.[2][4] The following is a
representative experimental protocol based on established chemical principles.

Objective: To synthesize 5-Acetyl-2-methylpyridine from 2-picoline.

Materials:

2-picoline

Acetic anhydride or acetyl chloride

A Lewis acid catalyst (e.g., anhydrous aluminum trichloride)

An appropriate solvent (e.g., dichloromethane)

Sodium bicarbonate solution

Anhydrous magnesium sulfate

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemscene.com/36357-38-7.html
https://www.chemscene.com/36357-38-7.html
https://www.chemscene.com/36357-38-7.html
https://www.benchchem.com/product/b016504
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0599409.htm
https://www.pipzine-chem.com/products/pyridine/5-acetyl-2-methylpyridine.html
https://www.pipzine-chem.com/products/pyridine/5-acetyl-2-methylpyridine.html
https://www.pipzine-chem.com/products/pyridine/5-acetyl-2-methylpyridine.html
https://www.benchchem.com/product/b016504?utm_src=pdf-body
https://www.benchchem.com/product/b016504?utm_src=pdf-body
https://www.benchchem.com/product/b016504
https://www.pipzine-chem.com/products/pyridine/5-acetyl-2-methylpyridine.html
https://www.benchchem.com/product/b016504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Standard laboratory glassware and equipment for organic synthesis (round-bottom flask,
reflux condenser, dropping funnel, magnetic stirrer, heating mantle, separatory funnel)

Procedure:

e In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
dissolve 2-picoline in the chosen solvent under an inert atmosphere.

e Cool the mixture in an ice bath.
o Slowly add the Lewis acid catalyst to the cooled solution while stirring.

e Add acetic anhydride or acetyl chloride dropwise from a dropping funnel over a period of 30-
60 minutes, maintaining the low temperature.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for several hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature and carefully quench
the reaction by slowly adding it to a stirred solution of sodium bicarbonate.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic
solvent.

o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure to obtain the crude product.

o Purify the crude 5-Acetyl-2-methylpyridine by vacuum distillation or column
chromatography.

Quality Control: Purity Analysis by HPLC

The purity of commercially supplied 5-Acetyl-2-methylpyridine is typically determined by
High-Performance Liquid Chromatography (HPLC).[3] A general method for the analysis of
pyridine derivatives is outlined below.
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Objective: To determine the purity of a 5-Acetyl-2-methylpyridine sample by reverse-phase
HPLC.

Materials and Equipment:

HPLC system with a UV detector

e Reverse-phase C18 column

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Phosphoric acid or formic acid (for mobile phase modification)
o 5-Acetyl-2-methylpyridine sample

e Volumetric flasks and pipettes

Procedure:

» Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of
acetonitrile and water with a small amount of acid (e.g., 0.1% phosphoric acid) to improve
peak shape. The exact ratio will depend on the specific column and system.

» Standard Solution Preparation: Accurately weigh a known amount of a high-purity standard
of 5-Acetyl-2-methylpyridine and dissolve it in the mobile phase to prepare a stock solution
of known concentration. Prepare a series of dilutions to create a calibration curve.

o Sample Preparation: Accurately weigh a sample of the 5-Acetyl-2-methylpyridine to be
analyzed and dissolve it in the mobile phase to a concentration within the range of the
calibration curve.

e HPLC Analysis:
o Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

o Inject the standard solutions and the sample solution into the HPLC system.
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o Monitor the elution at a suitable UV wavelength (e.g., 254 nm).

o Data Analysis:

[e]

of the standard.

[e]

o

[¢]

Identify the peak corresponding to 5-Acetyl-2-methylpyridine based on the retention time

Calculate the area of the peak for the sample.
Determine the concentration of the sample from the calibration curve.

Calculate the purity of the sample as a percentage.

Application in Drug Synthesis: The Etoricoxib

Pathway

As previously mentioned, a significant application of 5-Acetyl-2-methylpyridine is in the

synthesis of the anti-inflammatory drug Etoricoxib. The following diagram illustrates a simplified

synthetic workflow.
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Caption: Simplified workflow for the synthesis of Etoricoxib highlighting the role of 5-Acetyl-2-

methylpyridine.

Logical Relationship of Applications
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The primary utility of 5-Acetyl-2-methylpyridine stems from its role as a versatile chemical
intermediate. The following diagram illustrates the logical flow from its fundamental properties
to its end applications.
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Caption: Logical flow from the chemical properties of 5-Acetyl-2-methylpyridine to its primary
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016504#commercial-suppliers-of-5-acetyl-2-
methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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